![molecular formula C14H21NO B4852065 N-butyl-2-(3,4-dimethylphenyl)acetamide](/img/structure/B4852065.png)
N-butyl-2-(3,4-dimethylphenyl)acetamide
Overview
Description
N-butyl-2-(3,4-dimethylphenyl)acetamide, also known as BMDP, is a novel psychoactive substance that belongs to the cathinone class of drugs. It is a synthetic stimulant that is derived from the cathinone compound and has been found to have similar effects to other stimulants such as amphetamines and cocaine. BMDP has gained popularity among drug users due to its potent effects and ease of access. However, the scientific community has also been interested in BMDP due to its potential applications in research.
Mechanism of Action
N-butyl-2-(3,4-dimethylphenyl)acetamide works by binding to the dopamine and norepinephrine transporters, which leads to an increase in the release of these neurotransmitters. This results in a feeling of euphoria and increased energy levels. This compound also has an affinity for the serotonin transporter, which may contribute to its mood-enhancing effects.
Biochemical and Physiological Effects:
This compound has been found to have potent effects on the central nervous system. It has been shown to increase the release of dopamine and norepinephrine, which leads to feelings of euphoria and increased energy levels. This compound has also been found to have an affinity for the serotonin transporter, which may contribute to its mood-enhancing effects. However, the long-term effects of this compound on the brain and body are not yet fully understood.
Advantages and Limitations for Lab Experiments
N-butyl-2-(3,4-dimethylphenyl)acetamide has several advantages for use in lab experiments. It is a potent stimulant that can be used to study the effects of dopamine and norepinephrine on the brain. This compound is also relatively easy to synthesize, which makes it a cost-effective option for researchers. However, this compound has several limitations. It is a psychoactive substance that can be dangerous if not handled properly. Additionally, the long-term effects of this compound on the brain and body are not yet fully understood, which makes it difficult to use in long-term studies.
Future Directions
There are several future directions for research on N-butyl-2-(3,4-dimethylphenyl)acetamide. One area of interest is the potential therapeutic applications of this compound. Studies have shown that this compound has mood-enhancing effects, which may make it useful in the treatment of depression and other mood disorders. Additionally, this compound has been found to have an affinity for the serotonin transporter, which may make it useful in the treatment of anxiety disorders. Another area of interest is the long-term effects of this compound on the brain and body. More research is needed to fully understand the potential risks and benefits of using this compound.
Scientific Research Applications
N-butyl-2-(3,4-dimethylphenyl)acetamide has been used in scientific research to study its effects on the central nervous system. Studies have shown that this compound has potent stimulating effects on the release of dopamine and norepinephrine, which are neurotransmitters that are involved in reward and motivation. This compound has also been found to have an affinity for the serotonin transporter, which may contribute to its mood-enhancing effects.
properties
IUPAC Name |
N-butyl-2-(3,4-dimethylphenyl)acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21NO/c1-4-5-8-15-14(16)10-13-7-6-11(2)12(3)9-13/h6-7,9H,4-5,8,10H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKWQMZWVXLVNMO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCNC(=O)CC1=CC(=C(C=C1)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21NO | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.32 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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